Cas no 101494-95-5 (8-Chloroquinazolin-4(3H)-one)
8-Chloroquinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 8-Chloroquinazolin-4-ol
- 8-chloro-1H-quinazolin-4-one
- 8-chloroquinazolin-4(3H)-one
- 8-Chloroquizolin-4-ol
- 8-Chlor-3H-chinazolin-4-on
- 8-chloro-3H-quinazolin-4-one
- Kinome_3256
- 8-CHLOROQUINAZOLIN-4(1H)-ONE
- 8-chloro-3,4-dihydroquinazolin-4-one
- SY042311
- MFCD09954861
- JWLJDRWZFALRKE-UHFFFAOYSA-N
- MB08808
- DTXSID30445662
- AKOS006337101
- SCHEMBL8974755
- A897146
- 4(3H)-Quinazolinone, 8-chloro-
- EN300-180709
- BDBM50365147
- MFCD15527385
- BS-11829
- CHEMBL1949855
- SCHEMBL2447579
- PD120454
- CS-0159209
- Z1198266475
- DB-360022
- 101494-95-5
- HY-132157
- 8-Chloroquinazolin-4(3H)-one
-
- MDL: MFCD15527385
- Inchi: 1S/C8H5ClN2O/c9-6-3-1-2-5-7(6)10-4-11-8(5)12/h1-4H,(H,10,11,12)
- InChI Key: JWLJDRWZFALRKE-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2C(NC=NC=21)=O
Computed Properties
- Exact Mass: 180.00900
- Monoisotopic Mass: 180.0090405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 302 ºC
- Boiling Point: 327.4±44.0℃/760mmHg
- Solubility: Almost insoluble (0.031 g/l) (25 º C),
- PSA: 46.01000
- LogP: 1.98880
8-Chloroquinazolin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM142380-5g |
8-Chloroquinazolin-4-ol |
101494-95-5 | 95% | 5g |
$229 | 2021-08-05 | |
| Chemenu | CM142380-10g |
8-Chloroquinazolin-4-ol |
101494-95-5 | 95% | 10g |
$374 | 2021-08-05 | |
| Chemenu | CM142380-25g |
8-Chloroquinazolin-4-ol |
101494-95-5 | 95% | 25g |
$697 | 2021-08-05 | |
| Alichem | A189011865-5g |
8-Chloroquinazolin-4-ol |
101494-95-5 | 95% | 5g |
$270.00 | 2023-09-04 | |
| Alichem | A189011865-10g |
8-Chloroquinazolin-4-ol |
101494-95-5 | 95% | 10g |
$412.00 | 2023-09-04 | |
| Alichem | A189011865-25g |
8-Chloroquinazolin-4-ol |
101494-95-5 | 95% | 25g |
$772.50 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ786-50mg |
8-Chloroquinazolin-4(3H)-one |
101494-95-5 | 95% | 50mg |
102.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ786-1g |
8-Chloroquinazolin-4(3H)-one |
101494-95-5 | 95% | 1g |
524.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ786-5g |
8-Chloroquinazolin-4(3H)-one |
101494-95-5 | 95% | 5g |
2014.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ786-200mg |
8-Chloroquinazolin-4(3H)-one |
101494-95-5 | 95% | 200mg |
217.0CNY | 2021-07-15 |
8-Chloroquinazolin-4(3H)-one Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 8-Chloroquinazolin-4(3H)-one
Professional Introduction to 8-Chloroquinazolin-4(3H)-one (CAS No. 101494-95-5)
8-Chloroquinazolin-4(3H)-one (CAS No. 101494-95-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound belongs to the quinazoline class, which is well-documented for its pharmacological relevance, particularly in the development of drugs targeting various diseases, including cancer and infectious disorders. The presence of a chloro substituent at the 8-position and a carbonyl group at the 4-position imparts unique reactivity and functionality, making it a valuable scaffold for further chemical modifications and biological evaluations.
The quinazoline core is a fused bicyclic system consisting of a benzene ring and a pyrimidine ring, which is often modified to achieve specific pharmacological effects. 8-Chloroquinazolin-4(3H)-one has been studied extensively for its potential as an intermediate in the synthesis of more complex molecules. Its structural features allow for easy functionalization at multiple sites, enabling chemists to explore diverse derivatives with tailored properties. This flexibility has made it a focal point in synthetic organic chemistry, particularly in the pursuit of novel therapeutic agents.
In recent years, there has been a surge in research focusing on quinazoline derivatives due to their demonstrated efficacy in inhibiting key enzymes and pathways involved in disease progression. 8-Chloroquinazolin-4(3H)-one has been investigated for its potential role as an antiviral agent, with studies suggesting that it may interfere with viral replication by targeting essential metabolic pathways. Additionally, its structural similarity to known kinase inhibitors has prompted investigations into its ability to modulate signaling cascades relevant to cancer cell proliferation.
One of the most compelling aspects of 8-Chloroquinazolin-4(3H)-one is its potential as a lead compound for drug discovery. Researchers have leveraged computational methods and high-throughput screening techniques to identify derivatives with enhanced potency and selectivity. These efforts have led to the identification of several promising candidates that are currently undergoing further preclinical evaluation. The chloro group at the 8-position plays a crucial role in these interactions, often serving as a key pharmacophore that enhances binding affinity to biological targets.
The synthesis of 8-Chloroquinazolin-4(3H)-one typically involves multi-step reactions starting from readily available precursors such as anthranilic acid or 2-aminoquinazole. The chlorination step is critical and often employs reagents like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) to introduce the chloro substituent efficiently. The formation of the carbonyl group at the 4-position is usually achieved through oxidation or cyclization reactions, depending on the synthetic route employed.
Recent advances in green chemistry have also influenced the synthesis of 8-Chloroquinazolin-4(3H)-one, with researchers exploring solvent-free conditions and catalytic methods to improve yield and reduce environmental impact. These innovations align with broader industry trends aimed at sustainable pharmaceutical production. Moreover, biocatalytic approaches have been explored as alternative synthetic pathways, offering advantages such as higher selectivity and milder reaction conditions.
The biological evaluation of 8-Chloroquinazolin-4(3H)-one has revealed several interesting properties beyond its antiviral and anticancer potential. Studies have shown that it may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to interact with DNA-binding proteins has raised hopes for its application in gene therapy or as an adjunct treatment for neurodegenerative diseases.
In conclusion, 8-Chloroquinazolin-4(3H)-one (CAS No. 101494-95-5) represents a significant compound in pharmaceutical research due to its structural versatility and potential therapeutic applications. Its role as a precursor for more complex molecules underscores its importance in drug discovery efforts worldwide. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.
101494-95-5 (8-Chloroquinazolin-4(3H)-one) Related Products
- 188569-30-4(6-Chloro-4-methoxyquinazoline)
- 1597102-64-1(8-chloro-6-methylquinazoline-2,4-diol)
- 188569-54-2(Quinazoline, 6,8-dichloro-4-methoxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)